Cas no 2172495-81-5 (3-(1-Hydroxy-2-methylpropan-2-yl)azetidin-3-ol)

• Product Name: 3-(1-Hydroxy-2-methylpropan-2-yl)azetidin-3-ol
• CAS No: 2172495-81-5
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 5792542
• PubChem ID: 165863663
• Update Time: 2025-06-08

3-(1-Hydroxy-2-methylpropan-2-yl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-hydroxy-2-methylpropan-2-yl)azetidin-3-ol
• 2172495-81-5
• EN300-1630753
• 3-(1-Hydroxy-2-methylpropan-2-yl)azetidin-3-ol

• Inchi： 1S/C7H15NO2/c1-6(2,5-9)7(10)3-8-4-7/h8-10H,3-5H2,1-2H3
• InChI Key： SGPYJGFRCXOHPY-UHFFFAOYSA-N
• SMILES： OC1(CNC1)C(C)(C)CO

Computed Properties

• Exact Mass: 145.110278721g/mol
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 52.5Ų

Additional information on 3-(1-Hydroxy-2-methylpropan-2-yl)azetidin-3-ol

Research Brief on 3-(1-Hydroxy-2-methylpropan-2-yl)azetidin-3-ol (CAS: 2172495-81-5): Recent Advances and Applications

The compound 3-(1-Hydroxy-2-methylpropan-2-yl)azetidin-3-ol (CAS: 2172495-81-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a building block for drug development.

Recent studies have highlighted the role of 3-(1-Hydroxy-2-methylpropan-2-yl)azetidin-3-ol as a versatile intermediate in the synthesis of novel bioactive molecules. Its azetidine ring, combined with the hydroxyl and methylpropanol substituents, provides a scaffold for the development of compounds with enhanced binding affinity and selectivity. Researchers have successfully incorporated this moiety into various pharmacophores, leading to promising results in the treatment of neurological disorders and inflammatory diseases.

One of the key advancements in the application of this compound is its use in the design of small-molecule inhibitors targeting specific enzymes and receptors. For instance, derivatives of 3-(1-Hydroxy-2-methylpropan-2-yl)azetidin-3-ol have shown inhibitory activity against kinases involved in cancer progression, as well as modulators of G-protein-coupled receptors (GPCRs). These findings underscore the compound's potential as a lead structure in drug discovery.

In addition to its therapeutic potential, recent research has also explored the synthetic pathways for 3-(1-Hydroxy-2-methylpropan-2-yl)azetidin-3-ol. Novel catalytic methods have been developed to improve the yield and enantioselectivity of its synthesis, enabling more efficient production for preclinical and clinical studies. These advancements are critical for scaling up the compound's use in pharmaceutical applications.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 3-(1-Hydroxy-2-methylpropan-2-yl)azetidin-3-ol derivatives. Future research directions may include structural modifications to enhance bioavailability and reduce off-target effects, as well as further exploration of its mechanism of action in various disease models.

In conclusion, 3-(1-Hydroxy-2-methylpropan-2-yl)azetidin-3-ol (CAS: 2172495-81-5) represents a valuable scaffold in medicinal chemistry, with diverse applications in drug discovery and development. Continued research into its synthesis and biological activity is expected to yield new insights and therapeutic candidates in the coming years.